Cas no 85221-16-5 (Carbamic acid, (4-methoxyphenyl)-, 1-methylethyl ester(9CI))

• Product Name: Carbamic acid, (4-methoxyphenyl)-, 1-methylethyl ester(9CI)
• CAS No: 85221-16-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 734055
• PubChem ID: 186315
• Update Time: 2025-04-19

Carbamic acid, (4-methoxyphenyl)-, 1-methylethyl ester(9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-methoxyphenyl)-, 1-methylethyl ester(9CI)
• Carbamic acid, (4-methoxyphenyl)-, 1-methylethyl ester
• DTXSID401005685
• SR-01000086244-1
• IDI1_023869
• SR-01000086244
• propan-2-yl N-(4-methoxyphenyl)carbamate
• SCHEMBL9357891
• CCG-116184
• SMR000129786
• Q27183157
• Isopropyl (4-methoxyphenyl)carbamate
• CHEMBL1523400
• 85221-16-5
• N-(4-methoxyphenyl)carbamic acid propan-2-yl ester
• AKOS001695404
• ISOPROPYL N-(4-METHOXYPHENYL)CARBAMATE
• ChemDiv3_005959
• Propan-2-yl (4-methoxyphenyl)carbamate
• BRD-K66753526-001-01-3
• NCGC00245952-01
• MLS000519367
• HMS2162N08
• HMS3315F01
• CHEBI:105425
• HMS1489O19

• Inchi： 1S/C11H15NO3/c1-8(2)15-11(13)12-9-4-6-10(14-3)7-5-9/h4-8H,1-3H3,(H,12,13)
• InChI Key： CBGPYPHIFVEQTQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)OC)=O)C(C)C

Computed Properties

• Exact Mass: 209.105193
• Monoisotopic Mass: 209.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6

Experimental Properties

• Density: 1.123
• Boiling Point: 266.3°Cat760mmHg
• Flash Point: 114.9°C
• Refractive Index: 1.537